Cas no 1390-72-3 (Benzoic acid,4-hydroxy-,(2aS,4R,4aR,6S,7aS,7bS)-octahydro-2a,6-dihydroxy-2H-1,7-dioxacyclopent[cd]inden-4-ylester)

• Product Name: Benzoic acid,4-hydroxy-,(2aS,4R,4aR,6S,7aS,7bS)-octahydro-2a,6-dihydroxy-2H-1,7-dioxacyclopent[cd]inden-4-ylester
• CAS No: 1390-72-3
• Molecular Formula: C₁₆H₁₈O₇
• Molecular Weight: 322.30992
• CID: 206876
• PubChem ID: 71716362

Benzoic acid,4-hydroxy-,(2aS,4R,4aR,6S,7aS,7bS)-octahydro-2a,6-dihydroxy-2H-1,7-dioxacyclopent[cd]inden-4-ylester Properties

Names and Identifiers

• Benzoic acid,4-hydroxy-,(2aS,4R,4aR,6S,7aS,7bS)-octahydro-2a,6-dihydroxy-2H-1,7-dioxacyclopent[cd]inden-4-ylester
• Benzoic acid,4-hydroxy-,(2aS,4R,4aR,6S,7aS,7bS)-octahydro-2a,6-dihydroxy-2H-1,7-dioxacyclopent...
• catalpin
• (2aS,4R,4aR,6S,7aS)-2a,6-dihydroxyoctahydro-2H-1,7-dioxacyclopenta[cd]inden-4-yl 4-hydroxybenzoate
• [ "" ]
• FS-10326
• [(1S,4S,6R,7R,9S,11S)-4,9-dihydroxy-2,10-dioxatricyclo[5.3.1.04,11]undecan-6-yl] 4-hydroxybenzoate
• AKOS040761471
• HY-N3549
• CHEMBL2332347
• CS-0023817
• 1390-72-3
• Benzoic acid, 4-hydroxy-, (2aS,4R,4aR,6S,7aS,7bS)-octahydro-2a,6-dihydroxy-2H-1,7-dioxacyclopent[cd]inden-4-yl ester
• BDBM50429448
• 2a,6-Dihydroxyoctahydro-2H-1,7-dioxacyclopenta[cd]inden-4-yl 4-hydroxybenzoate
• [(1S,4S,6R,7R,9S)-4,9-Dihydroxy-2,10-dioxatricyclo[5.3.1.04,11]undecan-6-yl] 4-hydroxybenzoate
• AKOS032948781
• DTXSID80930275

• InChIKey： ZGEFAWWFLHUTII-CXMSOTGLSA-N
• Inchi： InChI=1S/C16H18O7/c17-9-3-1-8(2-4-9)14(19)22-11-6-16(20)7-21-15-13(16)10(11)5-12(18)23-15/h1-4,10-13,15,17-18,20H,5-7H2/t10-,11+,12-,13?,15-,16+/m0/s1
• SMILES： OC1C=CC(C(O[C@@H]2C[C@@]3(O)CO[C@H]4O[C@@H](C[C@@H]2C34)O)=O)=CC=1

Computed Properties

• Exact Mass: 322.10500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 322.105
• Heavy Atom Count: 23
• Complexity: 475
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 105A^2

Experimental Properties

• LogP: 0.37980
• PSA: 105.45000
• Refractive Index: 1.657
• Boiling Point: 565.5°C at 760 mmHg
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• Flash Point: 212.8°C
• Color/Form: Powder
• Density: 1.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Iridoids and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Iridoids and derivatives